Cas no 2229190-83-2 (tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate
• CAS No: 2229190-83-2
• MF: C₁₃H₂₁F₃N₄O₂
• MW: 322.326653242111
• CID: 5879944
• PubChem ID: 165710372
• Update Time: 2025-05-18

tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate
• tert-butyl N-{3-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}carbamate
• 2229190-83-2
• EN300-1887067

• Inchi： 1S/C13H21F3N4O2/c1-12(2,3)22-11(21)18-7-8(6-17)9-5-10(13(14,15)16)19-20(9)4/h5,8H,6-7,17H2,1-4H3,(H,18,21)
• InChI Key： NDJZEFSUCJUWTF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CN)CNC(=O)OC(C)(C)C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 322.16166041g/mol
• Monoisotopic Mass: 322.16166041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate

tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate, with the CAS number 2229190832, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tert-butyl group, a pyrazole ring, and a trifluoromethyl substituent. These structural features contribute to its unique chemical properties and potential applications in drug development and agrochemicals.

The tert-butyl group in the molecule is a bulky alkyl substituent that often plays a role in stabilizing the molecule's conformation and enhancing its lipophilicity. This property is particularly advantageous in drug design, where lipophilicity can influence bioavailability and pharmacokinetics. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in medicinal chemistry. It can act as a scaffold for various bioactive molecules, including antifungal agents, anti-inflammatory drugs, and anticancer compounds.

The trifluoromethyl group attached to the pyrazole ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This substitution pattern is commonly observed in pharmaceuticals to enhance stability, improve metabolic profiles, or increase binding affinity to target proteins. Recent studies have highlighted the importance of such fluorinated substituents in optimizing drug-like properties, making this compound a promising candidate for further exploration.

One of the most recent advancements in the study of this compound involves its application as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate can serve as a versatile building block for constructing complex heterocyclic systems. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a valuable tool in modern organic synthesis.

In addition to its synthetic utility, this compound has shown potential in biological assays. Preclinical studies have indicated that it exhibits moderate activity against certain enzymes and receptors associated with inflammatory diseases and cancer. The presence of the amino group within the molecule suggests that it may participate in hydrogen bonding interactions, which are critical for molecular recognition and binding.

From an environmental perspective, understanding the fate and behavior of tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate in natural systems is essential for assessing its ecological impact. Recent research has focused on its degradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes slow biodegradation due to the stability of its fluorinated substituents. This highlights the need for careful waste management practices during its synthesis and application.

In conclusion, tert-butyl N-{3-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}carbamate represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure endows it with properties that make it valuable for both synthetic purposes and as a lead compound in drug discovery. As research continues to uncover new insights into its chemical behavior and biological activity, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.